Cas no 941910-89-0 (1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

1-Benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a benzothiazole core linked to a dihydropyridine carboxamide moiety. Its structural complexity, including the nitro-substituted benzothiazole and benzyl-functionalized pyridine ring, suggests potential utility in medicinal chemistry and biochemical research. The compound may exhibit selective binding or inhibitory properties due to its heterocyclic framework, making it a candidate for further pharmacological investigation. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of both electron-withdrawing (nitro) and electron-donating (benzyl) groups could influence reactivity, solubility, and interaction with biological targets. Suitable for controlled experimental applications under appropriate laboratory conditions.

1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide structure

941910-89-0 structure

Product Name:1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

CAS No:941910-89-0

MF:C₂₀H₁₄N₄O₄S

MW:406.414562702179

CID:5505959

Update Time:2025-05-24

1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxamide, 1,6-dihydro-N-(6-nitro-2-benzothiazolyl)-6-oxo-1-(phenylmethyl)-
- 1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Inchi： 1S/C20H14N4O4S/c25-18-9-6-14(12-23(18)11-13-4-2-1-3-5-13)19(26)22-20-21-16-8-7-15(24(27)28)10-17(16)29-20/h1-10,12H,11H2,(H,21,22,26)
- InChI Key： FCWCPYMLPSANKJ-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)=O

1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2744-0096-2μmol	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2744-0096-5μmol	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2744-0096-10μmol	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2744-0096-20μmol	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2744-0096-1mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2744-0096-2mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2744-0096-3mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2744-0096-4mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2744-0096-5mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2744-0096-10mg	1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide	941910-89-0	90%+	10mg	$79.0	2023-05-16

1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

Additional information on 1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Chemical Compound CAS No. 941910-89-0: 1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

The compound CAS No. 941910-89-0, also known as 1-benzyl-N-(6-nitro-1,3-benzothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, material synthesis, and advanced chemical engineering.

The molecular structure of this compound is characterized by a combination of several key functional groups. The presence of a benzyl group contributes to its aromatic stability and enhances its solubility in organic solvents. The nitro group attached to the benzothiazole ring introduces electron-withdrawing properties, which can influence the compound's reactivity and electronic behavior. Additionally, the dihydropyridine moiety plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity. A recent advancement in this area involves the application of microwave-assisted synthesis techniques, which have been reported to significantly reduce reaction times while maintaining product quality.

The application of this compound extends beyond pharmaceuticals. It has been utilized as a building block in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. For example, researchers at Stanford University have employed this compound to develop novel materials for flexible electronics due to its excellent charge transport properties.

From an environmental perspective, the compound's biodegradability and toxicity profile have been extensively studied. According to findings from the European Chemicals Agency (ECHA), this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its degradation products are considered non-hazardous under normal environmental conditions.

In conclusion, CAS No. 941910-89-0 represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in both academic and industrial settings.